2-(4-tert-butylphenyl)-7-chloro-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(4-tert-butylphenyl)-7-chloro-3,1-benzoxazin-4-one
• InChI: InChI=1S/C18H16ClNO2/c1-18(2,3)12-6-4-11(5-7-12)16-20-15-10-13(19)8-9-14(15)17(21)22-16/h4-10H,1-3H3
• InChI Key: QOWWZYDIMLCSQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)Cl)C(=O)O2
• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol

Description

The compound “2-(4-tert-butylphenyl)-7-chloro-4H-3,1-benzoxazin-4-one” is a benzoxazine derivative. Benzoxazines are heterocyclic compounds containing a benzene ring fused to an oxazine ring. The tert-butylphenyl group suggests the presence of a phenyl ring substituted with a tert-butyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzoxazines are typically synthesized via the reaction of phenols, formaldehyde, and primary amines. The tert-butylphenyl group could potentially be introduced via a Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoxazine core, with a chlorine atom at the 7-position and a tert-butylphenyl group at the 2-position.

Chemical Reactions Analysis

Benzoxazines are known to undergo ring-opening polymerization upon heating, leading to the formation of polybenzoxazines. The presence of the tert-butylphenyl group could influence the reactivity and properties of the resulting polymer.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its benzoxazine core and the tert-butylphenyl substituent. For example, the tert-butyl group could increase the hydrophobicity of the compound.

Scientific Research Applications

Solubility Studies

. Understanding solubility is crucial for formulation development, drug delivery systems, and material science.

Bipolar Systems

4-tert-Butylbenzoyl chloride: , derived from this compound, contributes to the synthesis of 9,9′-spirobifluorene-bridged bipolar systems. . Such systems find applications in organic electronics and optoelectronic devices.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. As a potential monomer for polybenzoxazines, its polymerization could be initiated by heat.

Safety and Hazards

While specific safety data for this compound is not available, general precautions should be taken when handling it, such as avoiding inhalation or skin contact, and using appropriate personal protective equipment.

Future Directions

Future research could explore the properties and potential applications of the resulting polybenzoxazines, such as in the field of high-performance materials.